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Compound Name: Pigment Yellow 183

Cat. No.: B1218173 Get Quote

An In-depth Technical Guide to Pigment Yellow 183

This technical guide provides a comprehensive overview of Pigment Yellow 183 (C.I. 18792),

detailing its chemical and physical properties. This document is intended for researchers,

scientists, and professionals in the chemical and materials science industries who require

detailed technical information on this high-performance pigment.

Chemical Identity and Molecular Structure
Pigment Yellow 183 is a monoazo yellow pigment, chemically identified as the calcium salt of

4,5-dichloro-2-[[4,5-dihydro-3-methyl-5-oxo-1-(3-sulphonatophenyl)-1H-pyrazol-4-

yl]azo]benzenesulphonate.[1] Its molecular structure is characterized by a single azo group,

which is typical for this class of pigments.

There are slight variations in the reported molecular formula and weight, primarily

distinguishing between the free acid form and its calcium salt, which is the commercially

available pigment.

Molecular Formula (Free Acid): C₁₆H₁₂Cl₂N₄O₇S₂[1][2][3][4]

Molecular Formula (Calcium Salt): C₁₆H₁₀Cl₂N₄O₇S₂Ca[5][6][7] or C₁₆H₁₀CaCl₂N₄O₇S₂[8][9]

Molecular Weight (Free Acid): 507.33 g/mol [1][2][3][4]

Molecular Weight (Calcium Salt): 545.40 g/mol [5][7]
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Quantitative Data Summary
The following table summarizes the key quantitative properties of Pigment Yellow 183,

compiled from various technical sources.
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Property Value

Chemical Identifiers

C.I. Name Pigment Yellow 183

C.I. Number 18792

CAS Number 65212-77-3[1][2][5][6]

EINECS Number 265-634-4[1][6]

Physical Properties

Density 1.42 - 1.90 g/cm³[5][6][7][9]

Oil Absorption 40 - 65 ml/100g[5][7][8][10]

Specific Surface Area 27 m²/g[6]

pH of Aqueous Solution 5.0 - 8.0[5][8][10]

Thermal Properties

Heat Resistance Up to 300°C[1][3][6][10][11]

Fastness Properties (1-8 Scale for Light; 1-5 for

others)

Light Fastness 7 - 8[1][3][6][10]

Water Resistance 4 - 5[1][3][5][7][11]

Oil Resistance 4 - 5[1][3][5][7][11]

Acid Resistance 5[1][3][5][6][7][11]

Alkali Resistance 5[1][3][5][6][7][11]

Alcohol Resistance 4 - 5[1][3][10][11]

Migration Resistance 5[6][10]

Experimental Protocols
Manufacturing Process
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The synthesis of Pigment Yellow 183 involves a multi-step chemical process:

Diazotization: The process begins with the diazotization of 2-Amino-4,5-

dichlorobenzenesulfonic acid.[2] This reaction, typically carried out in an acidic solution with

sodium nitrite, converts the primary aromatic amine into a diazonium salt.

Coupling: The resulting diazonium salt is then coupled with 1-(3-Sulfophenyl)-3-methyl-5-

pyrazolone.[2] This coupling reaction forms the azo chromophore responsible for the

pigment's color.

Laking/Salification: The final step involves the conversion of the resulting water-soluble dye

into an insoluble pigment by forming a calcium salt.[2] This is achieved by adding a soluble

calcium salt, which precipitates the pigment.

Fastness Testing (General Methodology)
While detailed experimental protocols from academic literature are not readily available for this

industrial pigment, technical data sheets suggest standardized testing methods. For instance,

acid and alkali resistance is determined by immersing the pigmented material in a 10%

hydrochloric acid or sodium hydroxide solution, respectively, and then evaluating the degree of

color change against a gray scale.[12]

Logical Relationships and Workflows
Due to the nature of Pigment Yellow 183 as an industrial chemical, information regarding its

involvement in biological signaling pathways is not applicable. However, the following diagrams

illustrate the logical workflow of its synthesis and its key properties influencing its applications.
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Manufacturing Workflow for Pigment Yellow 183
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Water-Soluble Dye
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Caption: Manufacturing Workflow for Pigment Yellow 183.
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Key Properties and Applications of Pigment Yellow 183

Pigment Yellow 183

Core Properties

Excellent Heat Stability (300°C) High Light Fastness (7-8)Good Weather Resistance Easy Dispersibility

Plastics (HDPE, ABS, PP, PVC) Powder & Coil CoatingsInks (Offset, Water & Solvent-based)

Primary Applications

Click to download full resolution via product page

Caption: Key Properties and Applications of Pigment Yellow 183.

Applications
Pigment Yellow 183 is primarily utilized in applications that demand high thermal stability and

excellent light and weather fastness. Its reddish-yellow shade and ease of dispersion make it a

versatile choice for various systems.[1]

Plastics: It is highly recommended for coloring a wide range of plastics, including engineering

plastics like ABS and HDPE that are processed at high temperatures.[1][11] Its non-warping

nature is a significant advantage in plastic applications.[10]
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Coatings: The pigment is suitable for powder coatings and coil coatings where durability and

color retention are critical.[1][11]

Inks: It finds use in offset, water-based, and solvent-based inks.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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